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Compound of Interest

Compound Name: 4-Tert-butoxyaniline

Cat. No.: B1279196

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
4-tert-butoxyaniline. Due to the limited availability of specific toxicological and safety data for
4-tert-butoxyaniline, this document incorporates data from the closely related structural
analog, 4-butoxyaniline, to provide a conservative and precautionary approach to its handling.
All personnel should supplement this guide with a thorough review of the substance-specific
Safety Data Sheet (SDS) provided by the manufacturer.

Quantitative Safety Data

The following tables summarize the key quantitative safety and toxicological data for 4-tert-
butoxyaniline and its structural analog, 4-butoxyaniline. This information is critical for
conducting risk assessments and establishing appropriate laboratory safety protocols.

Table 1: Physical and Chemical Properties
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Property Value
Chemical Formula C10H1sNO
Molecular Weight 165.23 g/mol [1][2]

Not explicitly available for 4-tert-butoxyaniline.
Appearance 4-butoxyaniline is a clear dark brown to pale
yellow liquid.[2][3]

Not explicitly available for 4-tert-butoxyaniline.

Boiling Point o
4-butoxyaniline: 148-149 °C at 13 mmHg.[2]
] Not explicitly available for 4-tert-butoxyaniline.
Density N
4-butoxyaniline: 0.992 g/mL at 25 °C.[2]
) Not explicitly available for 4-tert-butoxyaniline.
Flash Point

4-butoxyaniline: 113 °C (closed cup).[4]

Table 2: Acute Toxicity Data (Data for 4-Butoxyaniline)

Route of Exposure Species Value

Oral LD50 Mouse 500 mg/kg[4]
Dermal LD50 Data not available

Inhalation LC50 Data not available

It is important to note that substituted anilines, as a class, can exhibit significant toxicity. Aniline
itself has an oral LD50 in rats ranging from 250 to 930 mg/kg.[5]

Table 3: Fire and Explosion Data (Data for Aniline as a proxy)

Parameter Value
Lower Explosive Limit (LEL) 1.3%]6]
Upper Explosive Limit (UEL) 11%][7]
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Flammaubility limits for 4-tert-butoxyaniline are not available. The data for aniline is provided
for general awareness of the potential hazards of this class of compounds. The flammability
range can be influenced by temperature and pressure.[8]

Table 4: Occupational Exposure Limits (Data for Aniline)

Organization Limit Value

OSHA PEL TWA 5 ppm (19 mg/m3) [skin][6]

None established (potential
NIOSH REL TWA

occupational carcinogen)[6]

ACGIH TLV TWA 2 ppm (7.6 mg/m3) [skin][6]

There are no established Permissible Exposure Limits (PEL), Recommended Exposure Limits
(REL), or Threshold Limit Values (TLV) for 4-tert-butoxyaniline. The limits for aniline are
provided as a reference for a related compound and highlight the need for stringent exposure
controls.

Hazard Identification and GHS Classification

Based on data for similar aromatic amines, 4-tert-butoxyaniline should be handled as a
hazardous substance. The GHS classification for the closely related 4-butoxyaniline indicates
the following hazards:

o Acute Toxicity, Oral (Category 4)

o Acute Toxicity, Dermal (Category 4)

o Acute Toxicity, Inhalation (Category 4)
o Skin Irritation (Category 2)

e Eye Irritation (Category 2A)

o Specific target organ toxicity — single exposure (Category 3), Respiratory system
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Experimental Protocols

Adherence to detailed experimental protocols is essential for the safe handling of 4-tert-
butoxyaniline. The following procedures are based on best practices for handling air- and
light-sensitive aromatic amines.

Handling and Personal Protective Equipment (PPE)

Objective: To prevent personnel exposure and contamination during the handling and
manipulation of 4-tert-butoxyaniline.

Methodology:

» Engineering Controls: All work with 4-tert-butoxyaniline must be conducted in a certified
chemical fume hood with a face velocity of at least 100 feet per minute. For highly sensitive
operations or when handling larger quantities, a glove box under an inert atmosphere (e.g.,
nitrogen or argon) is recommended.[9]

o Personal Protective Equipment:
o Eye Protection: Chemical splash goggles and a face shield are mandatory.

o Hand Protection: Use chemically resistant gloves (e.g., butyl rubber, neoprene, or Viton).
Nitrile gloves are not recommended for prolonged contact with aniline derivatives.[10]
Always inspect gloves for integrity before use.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required.

e Hygiene Practices:

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.

o Do not eat, drink, or smoke in areas where 4-tert-butoxyaniline is handled or stored.[11]

o Remove any contaminated clothing immediately and decontaminate before reuse or
dispose of as hazardous waste.
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Storage

Objective: To ensure the stability of 4-tert-butoxyaniline and prevent accidental release or
reaction.

Methodology:

o Container: Store in a tightly sealed, light-resistant container (e.g., amber glass bottle) to
prevent degradation from light and air exposure.

e Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere
(nitrogen or argon).

e Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources
of heat or ignition.[11]

e Segregation: Store separately from incompatible materials such as strong oxidizing agents,
acids, and acid chlorides.[4]

Spill Cleanup

Objective: To safely and effectively decontaminate an area following a spill of 4-tert-
butoxyaniline.

Methodology:
e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.

o If the spill is large or involves a significant release of vapors, contact your institution's
emergency response team.[10]

o Eliminate all ignition sources.

e Containment:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1279196?utm_src=pdf-body
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.chemicalbook.com/msds/4-butoxyaniline.htm
https://www.benchchem.com/product/b1279196?utm_src=pdf-body
https://www.benchchem.com/product/b1279196?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial spill kit for aromatic amines.[9][12] Do not use
combustible materials like paper towels to absorb the initial spill.[13]

e Cleanup:

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

o Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.

o Ventilation: Ensure the area is well-ventilated during and after the cleanup process.

Visualized Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 4-

tert-butoxyaniline.
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Caption: Workflow for 4-tert-butoxyaniline Spill Response.
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This technical guide is intended to provide a foundation for the safe handling of 4-tert-

butoxyaniline. It is not a substitute for a substance-specific risk assessment and the guidance

of a qualified safety professional. Always consult the manufacturer's Safety Data Sheet for the

most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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